Cas no 502971-03-1 (3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 502971-03-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 6019965
• PubChem ID: 2409024
• Update Time: 2025-10-22

3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 502971-03-1
• Z44331560
• EN300-26582128
• 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

• Inchi： 1S/C20H18N2O2/c21-15-17(20(23)22-11-4-5-12-22)13-16-7-6-10-19(14-16)24-18-8-2-1-3-9-18/h1-3,6-10,13-14H,4-5,11-12H2/b17-13+
• InChI Key： DAKQOICLJYHDIT-GHRIWEEISA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C=1)OC1C=CC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 318.136827821g/mol
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile: A Comprehensive Overview

3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is a complex organic compound with the CAS number 502971-03-1. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a phenoxyphenyl group, a pyrrolidine carbonyl moiety, and a propenenitrile unit, which collectively contribute to its intriguing chemical properties.

The phenoxyphenyl group in the compound plays a crucial role in determining its electronic and steric properties. This group is known for its ability to enhance the stability of the molecule by delocalizing electrons through resonance effects. Recent studies have shown that such groups can also influence the bioavailability and pharmacokinetics of drugs, making them valuable in medicinal chemistry.

The pyrrolidine carbonyl moiety adds another layer of complexity to the molecule. Pyrrolidine derivatives are widely used in pharmaceuticals due to their ability to form stable amides and their compatibility with various biological systems. The carbonyl group further enhances the compound's reactivity, making it a promising candidate for various synthetic transformations.

The propenenitrile unit introduces unsaturation into the molecule, which can significantly impact its reactivity and selectivity in chemical reactions. This feature is particularly advantageous in catalytic processes and enantioselective synthesis, where precise control over molecular geometry is essential.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic transitions, which could be harnessed for applications in optoelectronics and sensor technologies.

In terms of synthesis, several innovative methods have been developed to construct this compound efficiently. For instance, researchers have employed catalytic cross-coupling reactions to assemble the phenoxyphenyl group with high precision. Additionally, advancements in asymmetric catalysis have enabled the selective formation of chiral centers within the molecule, paving the way for enantiomerically pure compounds.

The potential applications of 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile are vast and varied. In pharmacology, it has shown promise as a lead compound for developing novel therapeutics targeting various disease states, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for drug discovery programs.

Furthermore, this compound has demonstrated remarkable stability under physiological conditions, which is a critical attribute for any potential drug candidate. Studies conducted on its metabolic profile indicate that it undergoes minimal degradation in vitro, suggesting favorable pharmacokinetic properties.

In conclusion, 3-(3-Phenoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile represents a fascinating example of modern organic chemistry's capabilities. With its intricate structure and versatile functional groups, this compound continues to be a subject of intense research interest across multiple disciplines.